Cas no 90077-32-0 (Pentane-1,5-diyl bis(chloroacetate))

• Product name: Pentane-1,5-diyl bis(chloroacetate)
• CAS No: 90077-32-0
• MF: C₉H₁₄O₄Cl₂
• MW: 257.111
• CID: 2626291
• PubChem ID: 221793

Pentane-1,5-diyl bis(chloroacetate) Chemical and Physical Properties

Names and Identifiers

• AKOS005395696
• SCHEMBL1036267
• pentane-1,5-diyl bis(chloroacetate)
• NSC-6861
• 90077-32-0
• NSC6861
• DTXSID501009135
• STK095288
• OQORMPABZFOUFE-UHFFFAOYSA-N
• Pentane-1,5-diyl bis(chloroacetate)

• Inchi： InChI=1S/C9H14Cl2O4/c10-6-8(12)14-4-2-1-3-5-15-9(13)7-11/h1-7H2
• InChI Key： OQORMPABZFOUFE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 256.0269143Da
• Monoisotopic Mass: 256.0269143Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.3